Cas no 1246820-77-8 (2,5-Pyridinedicarboxylic Acid-d3)

• Product Name: 2,5-Pyridinedicarboxylic Acid-d3
• CAS No: 1246820-77-8
• MF: C₇H₅NO₄
• MW: 170.137387037277
• CID: 1064019
• PubChem ID: 46782817
• Update Time: 2025-06-24

2,5-Pyridinedicarboxylic Acid-d3 Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyridinedicarboxylic Acid-d3
• 2,5-Pyridinedicarbox
• 3,4,6-trideuteriopyridine-2,5-dicarboxylic acid
• 2,5-Dicarboxypyridine-d3
• Isocinchomeronic Acid-d3
• DTXSID40676122
• 1246820-77-8
• J-005151
• AKOS030254586
• (~2~H_3_)Pyridine-2,5-dicarboxylic acid
• DB-260404

• Inchi： 1S/C7H5NO4/c9-6(10)4-1-2-5(7(11)12)8-3-4/h1-3H,(H,9,10)(H,11,12)/i1D,2D,3D
• InChI Key： LVPMIMZXDYBCDF-CBYSEHNBSA-N
• SMILES： OC(C1=C([2H])N=C(C(=O)O)C([2H])=C1[2H])=O

Computed Properties

• Exact Mass: 170.04100
• Monoisotopic Mass: 170.04068788g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 441.1±30.0 °C at 760 mmHg
• Flash Point: 220.5±24.6 °C
• Solubility: DMSO
• PSA: 87.49000
• LogP: 0.47800
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2,5-Pyridinedicarboxylic Acid-d3 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,5-Pyridinedicarboxylic Acid-d3

Professional Introduction to 2,5-Pyridinedicarboxylic Acid-d3 (CAS No: 1246820-77-8)

2,5-Pyridinedicarboxylic Acid-d3, with the chemical formula C₆H₄D₂O₄, is a deuterated derivative of 2,5-pyridinedicarboxylic acid. This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. The introduction of deuterium atoms at specific positions enhances its suitability for NMR spectroscopy and metabolic studies, making it a valuable tool in drug discovery and molecular biology.

The CAS number 1246820-77-8 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and procurement. As a member of the pyridine derivatives family, 2,5-Pyridinedicarboxylic Acid-d3 exhibits distinct electronic and steric characteristics that influence its reactivity and interactions with biological targets. These properties make it particularly useful in the synthesis of labeled compounds for research purposes.

In recent years, advancements in mass spectrometry and NMR techniques have highlighted the importance of deuterated compounds in analytical chemistry. 2,5-Pyridinedicarboxylic Acid-d3 serves as an excellent internal standard or labeling agent, enabling researchers to track metabolic pathways and study enzyme kinetics with high precision. Its stability under various experimental conditions further enhances its utility in complex biochemical assays.

One of the most compelling applications of 2,5-Pyridinedicarboxylic Acid-d3 is in the development of radiolabeled probes for diagnostic imaging. The incorporation of deuterium atoms improves the compound's resistance to degradation, allowing for longer study durations and more accurate data collection. Recent studies have demonstrated its potential in positron emission tomography (PET) imaging, where it aids in visualizing neurological disorders and cancerous growths with enhanced clarity.

The pharmaceutical industry has also explored 2,5-Pyridinedicarboxylic Acid-d3 as a building block for novel therapeutic agents. Its pyridine core is a common motif in many bioactive molecules, making it a versatile intermediate in medicinal chemistry. Researchers have utilized this compound to synthesize inhibitors targeting enzyme families involved in inflammation and neurodegeneration. Preliminary findings suggest promising efficacy in preclinical models, warranting further investigation into its pharmacological potential.

Furthermore, the use of deuterated pyridine derivatives like 2,5-Pyridinedicarboxylic Acid-d3 aligns with the growing trend toward green chemistry and sustainable research practices. By replacing protiated versions with their deuterated counterparts, scientists can reduce background noise in spectroscopic analyses and minimize environmental impact. This approach not only enhances experimental accuracy but also supports efforts to develop eco-friendly methodologies.

The synthesis of 2,5-Pyridinedicarboxylic Acid-d3 involves carefully controlled reactions to ensure the correct incorporation of deuterium atoms. Advanced techniques such as deuterium exchange and catalytic hydrogenation are employed to achieve high isotopic purity. These synthetic strategies are critical for maintaining the compound's integrity throughout its application in research settings.

As our understanding of molecular interactions continues to evolve, compounds like 2,5-Pyridinedicarboxylic Acid-d3 will play an increasingly pivotal role in uncovering new biological mechanisms. Their versatility as tools for labeling and analysis underscores their importance in both academic and industrial research environments. Future studies may explore additional applications in areas such as materials science and nanotechnology, where precise molecular characterization is essential.

The continued refinement of analytical methods will further expand the utility of CAS No: 1246820-77-8, enabling more sophisticated investigations into complex systems. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in harnessing its full potential. As research progresses, it is expected that 2,5-Pyridinedicarboxylic Acid-d3 will remain at the forefront of molecular studies, contributing to groundbreaking discoveries across multiple disciplines.